1-methoxy-3-methylcyclohexane-1-carboxylic acid, Mixture of diastereomers
Overview
Description
1-Methoxy-3-methylcyclohexane-1-carboxylic acid, a mixture of diastereomers, is a chemical compound with diverse applications in scientific research. Its unique properties make it a valuable tool for investigating various biological and chemical processes.
Preparation Methods
The synthesis of 1-methoxy-3-methylcyclohexane-1-carboxylic acid involves several steps. One common method includes the reaction of 3-methylcyclohexanone with methanol in the presence of an acid catalyst to form 1-methoxy-3-methylcyclohexanol. This intermediate is then oxidized to produce 1-methoxy-3-methylcyclohexane-1-carboxylic acid. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity .
Chemical Reactions Analysis
1-Methoxy-3-methylcyclohexane-1-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.
Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.
Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide, and reducing agents such as lithium aluminum hydride. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
1-Methoxy-3-methylcyclohexane-1-carboxylic acid is used in various scientific research fields:
Chemistry: It serves as a model compound for studying the behavior of naphthenic acids and their derivatives.
Biology: The compound is used to investigate biological processes and interactions at the molecular level.
Medicine: Research into potential therapeutic applications and drug development often involves this compound.
Industry: It is utilized in the synthesis of substituted cyclohexyl carbonyl chlorides and other industrial chemicals .
Mechanism of Action
The mechanism by which 1-methoxy-3-methylcyclohexane-1-carboxylic acid exerts its effects involves interactions with specific molecular targets and pathways. These interactions can influence various biological and chemical processes, making the compound a valuable tool for research. The exact molecular targets and pathways depend on the specific application and context of the research.
Comparison with Similar Compounds
1-Methoxy-3-methylcyclohexane-1-carboxylic acid can be compared with other similar compounds, such as:
3-Methyl-1-cyclohexanecarboxylic acid: This compound is also used as a model naphthenic acid and has similar applications in research
Substituted cyclohexyl carbonyl chlorides: These compounds are synthesized using 1-methoxy-3-methylcyclohexane-1-carboxylic acid as a precursor and have various industrial applications.
The uniqueness of 1-methoxy-3-methylcyclohexane-1-carboxylic acid lies in its specific structural features and the resulting chemical properties, which make it particularly useful for certain types of research and industrial applications.
Properties
CAS No. |
53382-22-2 |
|---|---|
Molecular Formula |
C9H16O3 |
Molecular Weight |
172.2 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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